Cas no 89549-69-9 (5-Pyrimidinecarbonitrile, 4-(4-methoxyphenyl)-6-(phenylamino)-)
89549-69-9 structure
Product Name:5-Pyrimidinecarbonitrile, 4-(4-methoxyphenyl)-6-(phenylamino)-
CAS No:89549-69-9
MF:C18H14N4O
MW:302.329963207245
CID:596850
PubChem ID:13226035
Update Time:2025-04-19
5-Pyrimidinecarbonitrile, 4-(4-methoxyphenyl)-6-(phenylamino)- Chemical and Physical Properties
Names and Identifiers
-
- 5-Pyrimidinecarbonitrile, 4-(4-methoxyphenyl)-6-(phenylamino)-
- 4-anilino-6-(4-methoxyphenyl)pyrimidine-5-carbonitrile
- DTXSID80530037
- 4-(4-METHOXYPHENYL)-6-(PHENYLAMINO)PYRIMIDINE-5-CARBONITRILE
- 89549-69-9
-
- Inchi: 1S/C18H14N4O/c1-23-15-9-7-13(8-10-15)17-16(11-19)18(21-12-20-17)22-14-5-3-2-4-6-14/h2-10,12H,1H3,(H,20,21,22)
- InChI Key: VZXGKYDILZVLFK-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC(=CC=1)C1C(C#N)=C(N=CN=1)NC1C=CC=CC=1
Computed Properties
- Exact Mass: 302.11676108g/mol
- Monoisotopic Mass: 302.11676108g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 407
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 70.8Ų
5-Pyrimidinecarbonitrile, 4-(4-methoxyphenyl)-6-(phenylamino)- Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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